N-(tert-butyl)-4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[(1-thiophen-2-ylcyclopentanecarbonyl)amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H33N3O2S/c1-20(2,3)23-19(26)24-12-8-16(9-13-24)15-22-18(25)21(10-4-5-11-21)17-7-6-14-27-17/h6-7,14,16H,4-5,8-13,15H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key: HMEXJYBDEPHKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2(CCCC2)C3=CC=CS3
• Molecular Formula: C21H33N3O2S
• Molecular Weight: 391.6 g/mol
• CAS No.: 1235667-28-3

Description

N-(tert-butyl)-4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H33N3O2S and its molecular weight is 391.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemical Modification and Analgesic Activity : A study by Nie et al. (2020) explored the chemical modification of a related compound, BCTC, which is a TRPV1 antagonist. This research aimed at improving the pharmacological and tolerability profile of BCTC by designing novel analogs. The findings could have implications for the modification and use of N-(tert-butyl)-4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxamide in similar contexts (Nie et al., 2020).

• Synthesis of Nociceptin Antagonists : Jona et al. (2009) described an efficient and practical asymmetric synthesis of a compound that serves as an intermediate in the synthesis of nociceptin antagonists. This research may provide insights into the synthesis processes that could be applicable to this compound (Jona et al., 2009).

• Heterocyclic Carboxamides as Antipsychotic Agents : Norman et al. (1996) synthesized and evaluated heterocyclic analogues of 1192U90, including thiophene-carboxamides, for potential antipsychotic properties. These findings could be relevant in exploring the potential of this compound in similar applications (Norman et al., 1996).

• Key Intermediate in Vandetanib Synthesis : Wang et al. (2015) conducted a study on the synthesis of a key intermediate in Vandetanib, which shares structural similarities with the compound . This research might provide valuable insights into the synthetic routes and potential applications of this compound (Wang et al., 2015).